3-(4-chlorobenzyl)-4-ethyl-5-[(4-methylbenzyl)sulfanyl]-4H-1,2,4-triazole

• Molecular Formula: C19H20ClN3S
• Molecular Weight: 357.9 g/mol
• IUPAC Name: 3-[(4-chlorophenyl)methyl]-4-ethyl-5-[(4-methylphenyl)methylsulfanyl]-1,2,4-triazole
• InChI: InChI=1S/C19H20ClN3S/c1-3-23-18(12-15-8-10-17(20)11-9-15)21-22-19(23)24-13-16-6-4-14(2)5-7-16/h4-11H,3,12-13H2,1-2H3
• InChI Key: KWODWMZZJRCPKZ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC2=CC=C(C=C2)C)CC3=CC=C(C=C3)Cl

Description

3-(4-chlorobenzyl)-4-ethyl-5-[(4-methylbenzyl)sulfanyl]-4H-1,2,4-triazole is a synthetic organic compound that belongs to the class of 1,2,4-triazoles. This compound is characterized by the presence of a triazole ring substituted with chlorobenzyl, ethyl, and methylbenzylsulfanyl groups. The unique structure of this compound makes it of interest in various fields of scientific research, including chemistry, biology, and medicine.

Preparation Methods

The synthesis of 3-(4-chlorobenzyl)-4-ethyl-5-[(4-methylbenzyl)sulfanyl]-4H-1,2,4-triazole typically involves multiple steps, starting from readily available starting materials. One common synthetic route involves the reaction of 4-chlorobenzyl chloride with 4-methylbenzyl mercaptan in the presence of a base to form the corresponding sulfide. This intermediate is then reacted with ethyl hydrazinecarboxylate to form the triazole ring. The reaction conditions often include the use of solvents such as ethanol or acetonitrile and may require heating to facilitate the formation of the desired product .

Chemical Reactions Analysis

3-(4-chlorobenzyl)-4-ethyl-5-[(4-methylbenzyl)sulfanyl]-4H-1,2,4-triazole undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate to form sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride to reduce the triazole ring or other functional groups.

Substitution: The compound can undergo nucleophilic substitution reactions, where the chlorobenzyl group can be replaced by other nucleophiles such as amines or thiols.

Hydrolysis: The compound can be hydrolyzed under acidic or basic conditions to break down the triazole ring and form corresponding carboxylic acids or amines.

Scientific Research Applications

3-(4-chlorobenzyl)-4-ethyl-5-[(4-methylbenzyl)sulfanyl]-4H-1,2,4-triazole has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: The compound has been studied for its potential antimicrobial and antifungal properties, making it a candidate for the development of new antibiotics.

Medicine: Research has explored its potential as an anticancer agent due to its ability to inhibit certain enzymes and pathways involved in cancer cell proliferation.

Industry: The compound is used in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 3-(4-chlorobenzyl)-4-ethyl-5-[(4-methylbenzyl)sulfanyl]-4H-1,2,4-triazole involves its interaction with specific molecular targets and pathways. The compound can inhibit enzymes such as cytochrome P450, which are involved in drug metabolism and detoxification. It can also interact with cellular receptors and signaling pathways, leading to the modulation of cellular processes such as apoptosis and cell cycle regulation .

Comparison with Similar Compounds

3-(4-chlorobenzyl)-4-ethyl-5-[(4-methylbenzyl)sulfanyl]-4H-1,2,4-triazole can be compared with other similar compounds, such as:

1,2,4-Triazole: The parent compound, which lacks the chlorobenz